6-chloro-2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4-phenylquinazoline

• IUPAC Name: 6-chloro-2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4-phenylquinazoline
• InChI: InChI=1S/C20H21ClN4/c1-13-11-25(12-14(2)22-13)20-23-18-9-8-16(21)10-17(18)19(24-20)15-6-4-3-5-7-15/h3-10,13-14,22H,11-12H2,1-2H3/t13-,14+
• InChI Key: YZWYTCRVRWHRPY-OKILXGFUSA-N
• Canonical SMILES: CC1CN(CC(N1)C)C2=NC3=C(C=C(C=C3)Cl)C(=N2)C4=CC=CC=C4
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](N1)C)C2=NC3=C(C=C(C=C3)Cl)C(=N2)C4=CC=CC=C4
• Molecular Formula: C20H21ClN4
• Molecular Weight: 352.9 g/mol

Description

6-chloro-2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4-phenylquinazoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-chloro-2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4-phenylquinazoline is complex and involves multiple pathways. It has been shown to act as an inhibitor of several enzymes, including tyrosine kinases, cyclin-dependent kinases, and protein kinase C. Additionally, it has been shown to modulate the activity of several receptors, including dopamine, serotonin, and adenosine receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific target and pathway involved. It has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. Moreover, it has been shown to modulate neurotransmitter release and neuronal activity in the brain.

Advantages and Limitations for Lab Experiments

6-chloro-2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4-phenylquinazoline has several advantages and limitations for lab experiments. One of the main advantages is its high potency and selectivity, which allows for precise modulation of specific targets. Additionally, it has good solubility and stability, which makes it easy to handle and store. However, one of the main limitations is its relatively high cost, which can limit its widespread use in research.

Future Directions

There are several future directions for research on 6-chloro-2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4-phenylquinazoline. One of the main directions is the development of novel derivatives with improved potency and selectivity. Additionally, there is a need for more studies on the mechanism of action and physiological effects of this compound. Moreover, there is a growing interest in the potential applications of this compound in the treatment of neurological disorders, such as depression and anxiety. Finally, there is a need for more studies on the safety and toxicity of this compound, which can pave the way for its clinical development.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Its high potency and selectivity make it a valuable tool for research, and its diverse biochemical and physiological effects make it a promising candidate for drug development. However, more studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 6-chloro-2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4-phenylquinazoline involves the reaction of 6-chloro-4-phenylquinazoline with (3R,5S)-3,5-dimethylpiperazine in the presence of a suitable solvent and catalyst. The reaction proceeds through a series of steps, including nucleophilic addition, elimination, and cyclization, to yield the final product.

Scientific Research Applications

6-chloro-2-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4-phenylquinazoline has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit promising activity against several diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Moreover, it has been used as a research tool to study the mechanism of action of various receptors and enzymes.